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Compound of Interest

Compound Name: DI-SEC-OCTYLAMINE

Cat. No.: B1616327

For Researchers, Scientists, and Drug Development Professionals

In the realm of industrial hydrometallurgy, the selection of an appropriate extractant is
paramount for achieving efficient and cost-effective separation of metals. This guide provides a
comprehensive cost-benefit analysis of Di-sec-octylamine, a secondary amine, for use in
industrial solvent extraction processes, with a particular focus on the separation of valuable
metals like cobalt and nickel. Its performance is critically compared against a common tertiary
amine alternative, Tri-n-octylamine (often referred to by its commercial name, Alamine 336).

Executive Summary

Di-sec-octylamine presents a viable and potentially advantageous alternative to tertiary
amines like Tri-n-octylamine in specific solvent extraction applications. The choice between a
secondary and a tertiary amine is not straightforward and depends on a careful consideration
of factors including the target metal, the composition of the aqueous feed, desired selectivity,
and operational costs. While tertiary amines are widely used, secondary amines such as Di-
sec-octylamine can offer distinct benefits in terms of reactivity and extraction kinetics, which
may translate to lower operational expenditures under certain conditions. This guide will delve
into the quantitative performance data, cost considerations, and detailed experimental
protocols to aid in the informed selection of the optimal extractant for your process.

Cost Comparison
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The economic viability of an industrial process is heavily reliant on the cost of its consumables.
The following table provides an estimated cost comparison between Di-sec-octylamine and
Tri-n-octylamine. It is important to note that prices can fluctuate based on supplier, purity, and
order volume. The prices for Di-sec-octylamine are often represented by its close structural
iIsomer, Di-n-octylamine, for which pricing is more readily available.

Estimated Price

Amine Extractant Chemical Structure Type
(per kg)
Di-sec-octylamine CieH3sN Secondary ~$75 - $700
Tri-n-octylamine , ~$5.50 - $20
) C24Hs1N Tertiary )
(Alamine 336) (Industrial Grade)

Note: Prices are indicative and subject to change. Bulk pricing for industrial grades will be
significantly lower than laboratory-grade reagents.

Performance Comparison: Di-sec-octylamine vs. Tri-
n-octylamine

The performance of an amine extractant is determined by its efficiency in extracting the target
metal ion from the aqueous phase and the ease with which the metal can be stripped from the
organic phase for recovery.

General Reactivity and Selectivity

Secondary amines, such as Di-sec-octylamine, are generally more reactive than tertiary
amines due to less steric hindrance around the nitrogen atom. This can lead to faster extraction
kinetics. However, this increased reactivity can sometimes result in lower selectivity, meaning
they might co-extract more unwanted metals. Tertiary amines, like Tri-n-octylamine, often
exhibit higher selectivity for certain metal complexes. For instance, in chloride media, tertiary
amines are known to be effective for the extraction of cobalt anionic complexes.

A study on the extraction of water from brine suggested that a larger volume of water was
recovered with secondary amines compared to tertiary amines, indicating a difference in their
affinity for polar molecules.
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Cobalt and Nickel Extraction

The separation of cobalt and nickel is a significant application for amine extractants in
hydrometallurgy.

 Tri-n-octylamine (Alamine 336): In acidic chloride media, Tri-n-octylamine has been shown to
be an effective extractant for cobalt. One study reported a cobalt extraction efficiency of
76.7% using 1.5 M Tri-n-octylamine in kerosene from an acidic chloride solution. It is also
documented that Alamine 336 can be used for the separation of zinc and cobalt from nickel
in strong hydrochloric acid solutions.[1] Another study demonstrated that it is possible to
selectively extract 99% of cobalt from acidic cobalt-nickel leach solutions using Alamine 300
(a commercial form of Tri-n-octylamine).

» Di-sec-octylamine: While specific quantitative data for Di-sec-octylamine in direct
comparison to Tri-n-octylamine for cobalt-nickel separation is limited in publicly available
literature, the general principles of amine reactivity suggest it could offer faster extraction
rates. The separation factor between cobalt and nickel is a critical parameter, and this is
influenced by the concentration of chloride ions and the type of amine used.

The following table summarizes the potential performance characteristics based on available
data and chemical principles.
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Performance Metric

Di-sec-octylamine
(Secondary Amine)

Tri-n-octylamine (Tertiary
Amine)

Extraction Kinetics

Generally faster due to lower

steric hindrance.

Generally slower.

Cobalt Extraction Efficiency

Potentially high, but specific

data is scarce.

Up to 76.7% in acidic chloride

media reported in one study.[1]

Nickel Extraction Efficiency

Data needed for direct

comparison.

Generally lower than cobalt in
chloride media, enabling

separation.

May be lower than tertiary

Generally good, especially in

Selectivity (Co/Ni) ] ] ] )
amines. high chloride concentrations.
Generally easier due to lower Can be more difficult,

Stripping stability of the metal-amine sometimes requiring stronger

complex.

stripping agents.

Solvent Loss

Dependent on the specific

diluent and process conditions.

Dependent on the specific

diluent and process conditions.

Experimental Protocols

To conduct a comparative analysis of Di-sec-octylamine and Tri-n-octylamine for the solvent

extraction of cobalt and nickel, the following experimental protocol can be followed.

Preparation of Aqueous and Organic Phases

e Aqueous Feed Solution: Prepare a synthetic leach solution containing known concentrations

of cobalt (e.g., 1000 mg/L) and nickel (e.g., 1000 mg/L) in a hydrochloric acid matrix (e.g., 3

M HCI).

o Organic Extractant Solutions:

o Prepare a 0.5 M solution of Di-sec-octylamine in a suitable organic diluent (e.qg.,

kerosene or toluene).

o Prepare a 0.5 M solution of Tri-n-octylamine in the same organic diluent.
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o A phase modifier, such as isodecanol, may be added (e.g., 5% Vv/v) to prevent third-phase
formation.

Solvent Extraction Procedure

In a series of separatory funnels, mix equal volumes (e.g., 20 mL) of the aqueous feed
solution and each of the organic extractant solutions (Di-sec-octylamine and Tri-n-
octylamine). This represents an agueous to organic (A:O) phase ratio of 1:1.

Shake each separatory funnel vigorously for a predetermined contact time (e.g., 5, 10, 15,
and 30 minutes) to reach equilibrium.

Allow the phases to separate.
Collect the aqueous phase (raffinate) and the organic phase for analysis.

Analyze the concentration of cobalt and nickel in the raffinate using Atomic Absorption
Spectroscopy (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-
OES).

Calculate the extraction efficiency (%E) for each metal using the formula: %E = [(Co - Ce) /
Co] * 100 where Co is the initial concentration of the metal in the agueous phase and Ce is
the equilibrium concentration of the metal in the raffinate.

Stripping Procedure

Take a known volume of the metal-loaded organic phase from the extraction step.

Contact it with a suitable stripping solution (e.g., dilute HCI, or an ammonia solution).
Shake for a sufficient time to allow the metal ions to transfer back to the aqueous phase.
Separate the phases and analyze the metal concentration in the aqueous stripping solution.

Calculate the stripping efficiency.

Visualizing the Process and Logic
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To better understand the solvent extraction process and the decision-making logic, the
following diagrams are provided.

A simplified workflow of a solvent extraction process.
Logical flow for selecting a suitable amine extractant.

Conclusion

The selection between Di-sec-octylamine and Tri-n-octylamine for industrial solvent extraction
is a nuanced decision that requires a thorough evaluation of both performance and economic
factors.

o Cost: Tri-n-octylamine (Alamine 336) appears to be a more cost-effective option based on
available pricing for industrial grades. The higher cost of Di-sec-octylamine may be a
significant barrier for its widespread industrial use unless its performance benefits can offset
the initial investment.

o Performance: Di-sec-octylamine, as a secondary amine, is expected to exhibit faster
extraction kinetics, which could lead to smaller equipment sizes and lower residence times,
potentially reducing capital and operational costs. However, it may offer lower selectivity
compared to tertiary amines. Tri-n-octylamine is a well-established extractant with proven
selectivity for cobalt over nickel in chloride systems.

Recommendation:

For applications where high selectivity for cobalt over nickel in a chloride medium is the primary
concern, and where a well-documented and industrially proven extractant is preferred, Tri-n-
octylamine (Alamine 336) is a strong candidate, particularly given its lower cost.

However, if the process economics are highly sensitive to reaction kinetics and shorter
residence times, and if the feed solution characteristics allow for acceptable selectivity, Di-sec-
octylamine warrants serious consideration. A pilot-scale study is highly recommended to
directly compare the two extractants under specific plant conditions to definitively determine the
most economically favorable and technically sound option. This will allow for a precise
guantification of the trade-offs between the higher cost of the secondary amine and its potential
benefits in terms of process efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [A Comparative Guide to Di-sec-octylamine in Industrial
Solvent Extraction]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1616327#cost-benefit-analysis-of-using-di-sec-
octylamine-in-industrial-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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